![molecular formula C19H24N2O3 B2774974 N-(4-(diethylamino)phenyl)-3,4-dimethoxybenzamide CAS No. 303992-85-0](/img/structure/B2774974.png)
N-(4-(diethylamino)phenyl)-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(diethylamino)phenyl)-3,4-dimethoxybenzamide, also known as DAPH, is a chemical compound that has been widely used in scientific research for its unique properties. DAPH is a small molecule that has been synthesized through various methods and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
Organic Field Effect Transistors (OFETs)
- Charge Transport Properties : Tris[4-(diethylamino)phenyl]amine (TDAPA) has been studied for its charge transport properties using impedance spectroscopy. Researchers explored its behavior in the frequency range of 0.1 Hz to 1 MHz and at temperatures between 253 K and 333 K. The material exhibits a non-Debye-type relaxation mechanism, and its polycrystalline nature was confirmed through X-ray diffraction patterns .
- Charge Carrier Mobility : TDAPA was used to fabricate an organic field effect transistor (OFET) in a bottom gate top contact geometry. The material demonstrated p-type behavior with a charge carrier mobility of 5.14 × 10^(-4) cm^2/Vs, a threshold voltage of 33.61 V, and an on/off ratio of 2.19 × 10^3 .
Optoelectronic Applications
- Transmittance : The average transmittance of TDAPA was calculated for different solvents (dimethylformamide—DMF and chloroform). It was found to be 57.7% for DMF and 36.3% for chloroform .
- Optical and Optoelectronic Behaviors : Researchers investigated the potential energy surface scan, optimized structure, vibrational spectra, electronic band structure, molecular electrostatic potential surface, and other characteristics of TDAPA. These properties are crucial for optoelectronic applications .
Redox Mediation and Catalysis
properties
IUPAC Name |
N-[4-(diethylamino)phenyl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-5-21(6-2)16-10-8-15(9-11-16)20-19(22)14-7-12-17(23-3)18(13-14)24-4/h7-13H,5-6H2,1-4H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJGQFKTZIOJDRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(diethylamino)phenyl]-3,4-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.